Cas no 22913-26-4 (methyl thiophene-3-carboxylate)

• Product Name: methyl thiophene-3-carboxylate
• CAS No: 22913-26-4
• MF: C₆H₆O₂S
• MW: 142.175640583038
• MDL: MFCD06203810
• CID: 52171
• PubChem ID: 24883385
• Update Time: 2025-10-10

methyl thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-thiophenecarboxylate
• Methyl Thiophene-3-carboxylate
• 3-methoxycarbonylthiophene
• 3-thiophene carboxylic acid methyl ester
• methyl 4-thiophenecarboxylate
• Thiophen-3-carbonsaeure-methylester
• thiophene-3-carboxylic acid methyl ester
• 3-Thiophenecarboxylicacid, methyl ester
• PB18711
• methyl 3-thiophene carboxylate
• J-513115
• Methyl 3-thiophenecarboxylate #
• SY019965
• methyl-3-thenoate
• DS-14554
• 3-Thiophenecarboxylic acid, methyl ester
• AKOS008982175
• M2627
• CS-W007570
• Methyl 3-thiophenecarboxylate, 97%
• GEO-04563
• thiophene-3-carboxylate methyl ester
• J-014897
• FT-0659612
• InChI=1/C6H6O2S/c1-8-6(7)5-2-3-9-4-5/h2-4H,1H
• SCHEMBL236021
• 22913-26-4
• MFCD06203810
• DTXSID20341583
• A816420
• 3-methoxy carbonyl-thiophene
• EN300-90170
• (2,5-DIMETHYL-PHENOXY)-ACETICACIDHYDRAZIDE
• methylthiophene-3-carboxylate
• DB-002800
• METHYL THIOPHEN-3-CARBOXYLATE
• methyl thiophene-3-carboxylate

• MDL： MFCD06203810
• Inchi： 1S/C6H6O2S/c1-8-6(7)5-2-3-9-4-5/h2-4H,1H3
• InChI Key： ZTRAEMILTFNZSM-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)OC)=C1

Computed Properties

• Exact Mass: 142.00900
• Monoisotopic Mass: 142.00885060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Color/Form: Light yellow liquid
• Density: 1.174 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 91°C/17mmHg(lit.)
• Flash Point: Degrees Fahrenheit:170.6°F
  Degrees Celsius:77°C
  
• Refractive Index: n20/D 1.5380(lit.)
• PSA: 54.54000
• LogP: 1.53470
• Solubility: Not determined
• λmax: 239(Hexane)(lit.)

methyl thiophene-3-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H317,H319,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：2
• Hazard Category Code： 36/37/38-43
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Risk Phrases：R36/37/38; R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl thiophene-3-carboxylate

Comprehensive Guide to Methyl Thiophene-3-carboxylate (CAS No. 22913-26-4): Properties, Applications, and Industry Insights

Methyl thiophene-3-carboxylate (CAS No. 22913-26-4) is a versatile organic compound widely used in pharmaceutical, agrochemical, and material science research. This ester derivative of thiophene-3-carboxylic acid has gained significant attention due to its unique chemical properties and broad applicability. With the increasing demand for heterocyclic compounds in drug discovery and organic synthesis, methyl 3-thiophenecarboxylate has emerged as a valuable building block for researchers and industrial applications.

The compound’s molecular structure features a thiophene ring substituted with a carboxylate ester group at the 3-position, making it an excellent intermediate for further chemical modifications. Recent studies highlight its role in developing novel pharmaceutical intermediates, particularly in the synthesis of biologically active molecules. The growing interest in sustainable chemistry has also spurred investigations into greener synthesis methods for methyl thiophene-3-carboxylate, aligning with the industry’s focus on environmentally friendly processes.

In material science, CAS 22913-26-4 serves as a precursor for conductive polymers and organic electronic materials. The thiophene moiety contributes to electron delocalization, making derivatives of this compound valuable for organic semiconductors and photovoltaic applications. As the renewable energy sector expands, researchers are exploring its potential in organic solar cells and OLED technologies, addressing current searches for alternative energy solutions.

The compound’s physicochemical properties include a molecular weight of 142.17 g/mol, a boiling point of approximately 220-222°C, and good solubility in common organic solvents. These characteristics make methyl thiophene-3-carboxylate particularly useful in various organic reactions, including cross-coupling reactions and nucleophilic substitutions. Analytical techniques such as GC-MS, HPLC, and NMR spectroscopy are typically employed for its characterization and purity assessment.

Recent advancements in catalytic synthesis have improved the production efficiency of 22913-26-4, reducing byproducts and energy consumption. This progress responds to the pharmaceutical industry’s need for cost-effective and scalable synthetic routes. Furthermore, the compound’s stability under various conditions makes it suitable for long-term storage and international shipping, important factors for global chemical suppliers.

Quality control standards for methyl thiophene-3-carboxylate typically require ≥98% purity, with strict limits on residual solvents and heavy metals. These specifications ensure its suitability for sensitive applications like drug formulation and electronic material production. The compound’s safety profile has been extensively documented, with proper handling procedures emphasizing standard laboratory precautions for organic chemicals.

Market trends indicate growing demand for thiophene derivatives like methyl 3-thiophenecarboxylate, driven by expanding applications in medicinal chemistry and advanced materials. As research continues into its potential uses, this compound remains a focus area for chemical innovation. Future developments may explore its role in biodegradable materials and green chemistry initiatives, addressing contemporary environmental concerns.

For researchers working with CAS No. 22913-26-4, understanding its structure-activity relationships is crucial for designing novel derivatives with enhanced properties. The compound’s versatility continues to inspire new applications across multiple scientific disciplines, making it a valuable asset in modern chemical research and industrial processes.